Cas no 845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone)

4-(3-Nitrophenyl)-3-morpholinone structure
845729-43-3 structure
Product Name:4-(3-Nitrophenyl)-3-morpholinone
CAS No:845729-43-3
Molecular Formula:C10H10N2O4
Molecular Weight:222.197402477264
CID:1824599
PubChem ID:11644240

4-(3-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

    • 3-Morpholinone, 4-(3-nitrophenyl)-
    • 4-(3-Nitrophenyl)-3-morpholinone (ACI)
    • 4-(3-Nitrophenyl)morpholin-3-one
    • 845729-43-3
    • 4-(3-nitrophenyl)-3-Morpholinone
    • 4-(3-nitrophenyl)morpholin-3-one? (Rivaroxaban Impurity pound(c)
    • CS-0165651
    • SCHEMBL1629441
    • DA-02451
    • InChIKey： NGYPJPFTRGWDID-UHFFFAOYSA-N
    • Inchi： 1S/C10H10N2O4/c13-10-7-16-5-4-11(10)8-2-1-3-9(6-8)12(14)15/h1-3,6H,4-5,7H2
    • SMILES： O=C1COCCN1C1C=C([N+](=O)[O-])C=CC=1

Computed Properties

  • Exact Mass: 222.06405680g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 222.06405680g/mol
  • Heavy Atom Count: 16
  • Complexity: 289
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Boiling Point: NA
  • Melting Point: NA

4-(3-Nitrophenyl)-3-morpholinone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A1168743-100mg
4-(3-Nitrophenyl)morpholin-3-one
 845729-43-3 97%
100mg
 $44.0
TRC
N499010-5mg
4-(3-Nitrophenyl)-3-morpholinone
 845729-43-3
5mg
 $207.00 2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01121162-100mg
4-(3-Nitrophenyl)morpholin-3-one
 845729-43-3 97%
100mg
 ￥297.0 2023-09-02

4-(3-Nitrophenyl)-3-morpholinone Synthesis

Synthetic Circuit 1

116922-22-6 116922-22-6
845729-43-3 845729-43-3
Reaction Conditions
1.1 Reagents: Carbon dioxide Solvents: Acetonitrile ;  5 h, 1 atm, 60 °C
1.2 Reagents: Sodium chlorite Solvents: Water ;  20 min, 60 °C; 2.5 h, 60 °C
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2
Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

Synthetic Circuit 2

402-67-5 402-67-5
845729-43-3 845729-43-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  2 h, 100 °C
2.1 Reagents: Carbon dioxide Solvents: Acetonitrile ;  5 h, 1 atm, 60 °C
2.2 Reagents: Sodium chlorite Solvents: Water ;  20 min, 60 °C; 2.5 h, 60 °C
2.3 Reagents: Sodium sulfite Solvents: Water
Reference
A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2
Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

4-(3-Nitrophenyl)-3-morpholinone Raw materials

4-(3-Nitrophenyl)-3-morpholinone Preparation Products

4-(3-Nitrophenyl)-3-morpholinone Suppliers

SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:845729-43-3)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:845729-43-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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